Cas no 16942-56-6 (Butanoic acid, 2-oxo-, butyl ester)

• Product Name: Butanoic acid, 2-oxo-, butyl ester
• CAS No: 16942-56-6
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD24711513
• CID: 3810323
• PubChem ID: 54144375
• Update Time: 2025-06-12

Butanoic acid, 2-oxo-, butyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-oxo-, butyl ester
• ODHZQMBYSQUZCW-UHFFFAOYSA-N
• MFCD24711513
• 16942-56-6
• n-Butyl-2-oxo-butanoate
• SCHEMBL2826700
• butyl 2-oxobutanoate

• MDL： MFCD24711513
• Inchi： 1S/C8H14O3/c1-3-5-6-11-8(10)7(9)4-2/h3-6H2,1-2H3
• InChI Key： ODHZQMBYSQUZCW-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C(=O)CC

Computed Properties

• Exact Mass: 158.094294304Da
• Monoisotopic Mass: 158.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanoic acid, 2-oxo-, butyl ester

Butanoic acid, 2-oxo-, butyl ester (CAS No. 16942-56-6): A Comprehensive Overview

Butanoic acid, 2-oxo-, butyl ester, with the chemical formula C₈H₁₄O₃, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 16942-56-6, uniquely identifies it in scientific literature and databases. This compound, also known as butyl 2-oxobutyrate, has garnered attention due to its versatile applications and potential in various biochemical pathways.

The structure of Butanoic acid, 2-oxo-, butyl ester consists of a butyl group attached to an alpha-keto acid moiety. This unique arrangement makes it a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules. The compound's reactivity and stability under different conditions have been extensively studied, making it a subject of interest for researchers aiming to develop novel synthetic routes.

In recent years, the pharmaceutical industry has shown increasing interest in Butanoic acid, 2-oxo-, butyl ester due to its potential role as a precursor in drug development. Specifically, its derivatives have been explored for their antimicrobial and anti-inflammatory properties. For instance, studies have indicated that certain modifications of this compound can lead to the formation of bioactive molecules that interact with specific biological targets, potentially leading to new therapeutic agents.

The compound's significance extends beyond pharmaceutical applications. In agrochemical research, Butanoic acid, 2-oxo-, butyl ester has been investigated for its role in the synthesis of plant growth regulators and pesticides. Its ability to act as a building block for more complex molecules makes it a valuable asset in developing environmentally friendly agrochemicals that are effective yet less harmful to non-target organisms.

Recent advancements in analytical chemistry have also highlighted the utility of CAS No. 16942-56-6 in diagnostic assays. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have enabled researchers to study the behavior of this compound in complex mixtures with high precision. These methods have been crucial in understanding its metabolism and interactions within biological systems.

The synthesis of Butanoic acid, 2-oxo-, butyl ester has been optimized through various chemical pathways, including esterification reactions and condensation processes. Researchers have reported efficient methods for producing this compound on both laboratory and industrial scales. These advancements have not only improved the availability of the compound but also reduced the environmental impact of its synthesis by minimizing waste and energy consumption.

In conclusion, Butanoic acid, 2-oxo-, butyl ester is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and analytical chemistry. Its unique structure and reactivity make it a valuable tool for researchers aiming to develop new bioactive molecules and sustainable chemical processes. As research continues to uncover new applications for this compound, its importance in the scientific community is likely to grow further.